Cas no 61248-73-5 (1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (R)-)

1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (R)- structure
61248-73-5 structure
Product Name:1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (R)-
CAS No:61248-73-5
MF:C11H16O3
MW:196.242943763733
CID:487172
PubChem ID:11106273
Update Time:2025-04-19

1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (R)-
    • 3-(3,5-Dimethylphenoxy)propane-1,2-diol, (2R)-
    • (2R)-3-(3,5-DIMETHYLPHENOXY)PROPANE-1,2-DIOL
    • Y346WA7KX5
    • (r)-3-(3,5-dimethylphenoxy)propane-1,2-diol
    • 61248-73-5
    • DTXSID10455385
    • Inchi: 1S/C11H16O3/c1-8-3-9(2)5-11(4-8)14-7-10(13)6-12/h3-5,10,12-13H,6-7H2,1-2H3/t10-/m1/s1
    • InChI Key: BUPIGXJCEVUNSJ-SNVBAGLBSA-N
    • SMILES: O(C1C=C(C)C=C(C)C=1)C[C@@H](CO)O

Computed Properties

  • Exact Mass: 196.10998
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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